Cas no 2138199-98-9 (2-Thiazolemethanamine, N-cyclobutyl-4,5-diethyl-)

• Product Name: 2-Thiazolemethanamine, N-cyclobutyl-4,5-diethyl-
• CAS No: 2138199-98-9
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 5279981
• Update Time: 2025-07-14

2-Thiazolemethanamine, N-cyclobutyl-4,5-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanamine, N-cyclobutyl-4,5-diethyl-

• Inchi： 1S/C12H20N2S/c1-3-10-11(4-2)15-12(14-10)8-13-9-6-5-7-9/h9,13H,3-8H2,1-2H3
• InChI Key： JULRBQLLNIZZNF-UHFFFAOYSA-N
• SMILES： S1C(CC)=C(CC)N=C1CNC1CCC1

Additional information on 2-Thiazolemethanamine, N-cyclobutyl-4,5-diethyl-

Introduction to 2-Thiazolemethanamine, N-cyclobutyl-4,5-diethyl- (CAS No. 2138199-98-9)

2-Thiazolemethanamine, N-cyclobutyl-4,5-diethyl- (CAS No. 2138199-98-9) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thiazole derivatives, a class of molecules known for their broad spectrum of pharmacological effects. The presence of a thiazole ring fused with an amine group and substituted with cyclobutyl and diethyl side chains makes it a structurally complex and intriguing molecule.

The CAS number 2138199-98-9 provides a unique identifier for this compound, ensuring precise chemical characterization and differentiation from other substances. In the context of modern drug discovery, such compounds are often explored for their potential as lead molecules in the development of new therapeutic agents. The thiazole core is particularly interesting because it is a common motif in many bioactive natural products and synthetic drugs, exhibiting diverse biological functions ranging from antimicrobial to anti-inflammatory properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. The N-cyclobutyl-4,5-diethyl substitution pattern suggests that this molecule may exhibit favorable pharmacokinetic properties, such as improved solubility and metabolic stability. These attributes are crucial for the development of orally active drugs that can reach their target sites efficiently.

One of the most compelling aspects of 2-Thiazolemethanamine, N-cyclobutyl-4,5-diethyl- is its potential role in modulating enzyme activity. Thiazole derivatives have been shown to interact with enzymes involved in metabolic pathways, making them promising candidates for the treatment of metabolic disorders. For instance, studies have indicated that certain thiazole-based compounds can inhibit key enzymes such as dihydrofolate reductase (DHFR) and cyclooxygenase (COX), which are implicated in various diseases including cancer and inflammation.

The cyclobutyl group in the molecular structure may contribute to the compound's binding affinity by providing steric hindrance that optimizes interactions with biological targets. This feature is particularly important in drug design, where precise molecular recognition is essential for efficacy. Additionally, the diethyl substituents at the 4 and 5 positions of the thiazole ring could influence the compound's electronic properties, potentially enhancing its ability to interact with polar or charged residues in proteins.

In vitro studies have begun to explore the pharmacological profile of 2-Thiazolemethanamine, N-cyclobutyl-4,5-diethyl-. Initial results suggest that this compound may possess antimicrobial activity, particularly against Gram-positive bacteria. This finding is significant given the growing concern over antibiotic resistance, where novel antimicrobial agents are urgently needed. The mechanism of action likely involves interference with bacterial cell wall synthesis or other essential metabolic pathways.

Moreover, research has also hinted at potential anti-inflammatory properties of this compound. Inflammatory processes are central to numerous chronic diseases, including arthritis and cardiovascular disorders. By targeting inflammatory pathways, thiazole derivatives like this one could offer therapeutic benefits beyond their primary antimicrobial effects. Further investigation into these properties may uncover new treatment strategies for inflammatory conditions.

The synthesis of 2-Thiazolemethanamine, N-cyclobutyl-4,5-diethyl- presents an interesting challenge due to its complex structure. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also allow for structural modifications that can fine-tune biological activity.

As research progresses, high-throughput screening (HTS) techniques are being increasingly utilized to identify novel bioactive compounds like this one. HTS enables rapid testing of large libraries of compounds against various biological targets, streamlining the drug discovery process. The integration of machine learning algorithms into HTS has further accelerated this process by predicting potential hits based on structural features alone.

The future prospects for 2-Thiazolemethanamine, N-cyclobutyl-4,5-diethyl-, and similar thiazole derivatives remain promising. Continued exploration into their pharmacological effects and structural optimization will likely lead to the identification of new therapeutic agents with significant clinical applications. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible medical breakthroughs.

In conclusion,2-Thiazolemethanamine,N-cyclobutyl-4,5-diethyl-(CASNo.2138199-98-9) represents a structurally fascinating compound with potential therapeutic value in multiple disease areas. Its unique combination of chemical features makes it an attractive candidate for further investigation in drug discovery programs aimed at developing novel treatments for infectious diseases,inflammation,and other conditions where thiazole-based molecules show promise.